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Mammalian and Cellular Toxicity Profile

The toxicity profile of Quizalofop-P-ethyl (QpE) varies from slightly toxic in mammals to demonstrating

more significant effects in human cell models, with commercial formulations often being more toxic than the

active ingredient alone.

Table 1: Mammalian and Cellular Toxicity of Quizalofop-P-ethyl

Aspect
Test System /
Organism

Key Findings / Endpoints
Source /
Context

Acute Toxicity Rat (Oral LD₅₀) 1182 - 1670 mg/kg (slightly toxic) [1]

Rat (Inhalation LC₅₀) 5.8 mg/L (technical, 4-hour) [1]

Rabbit (Dermal

LD₅₀)

>2000 mg/kg (slightly toxic) [1]

Chronic Toxicity Rat (90-day) Liver lesions & increased liver weight at

≥6.4 mg/kg/day [1]

Dog (1-year) No observed effects at up to 10 mg/kg/day

[1]
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Aspect
Test System /
Organism

Key Findings / Endpoints
Source /
Context

Reproductive
Toxicity

Rat (Two-

generational)

Increased liver weights in offspring at ≥2.5

mg/kg/day [1]

Developmental
Toxicity

Rat (Teratogenicity) No teratogenic effects at up to 300

mg/kg/day [1]

Mutagenicity Ames Test, Chinese

Hamster Ovary Cells

No mutagenic or genotoxic activity

observed [1]

Carcinogenicity Mouse (18-month

study)

No carcinogenic or tumor-causing activity

reported [1]

Cytotoxicity &
Oxidative Stress

Human Hepatoma

(HepG2) Cells

Cytotoxicity induced; Reactive Oxygen

Species (ROS) generation detected.
Commercial formulation (Targa Super) was

more toxic than QpE alone [2]

ToxTracker Assay

(Stem Cells)

Induced oxidative stress and an unfolded

protein response, suggesting potential
mechanisms related to carcinogenicity [2]

Ecotoxicity and Environmental Fate

QpE presents a significant hazard to aquatic life, particularly to fish, while its potential for groundwater

contamination is low due to its strong adsorption to soil.

Table 2: Ecotoxicity and Environmental Fate of Quizalofop-P-ethyl

Category Test System / Aspect Key Findings / Endpoints
Source /
Context

Avian Toxicity Bobwhite Quail (8-day

dietary LC₅₀)

>5000 ppm (practically non-toxic) [1]
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Category Test System / Aspect Key Findings / Endpoints
Source /
Context

Aquatic Toxicity Rainbow Trout (96-h

LC₅₀)

10.7 mg/L [1]

Bluegill Sunfish (96-h

LC₅₀)

0.46 - 2.8 mg/L (highly to very highly

toxic) [1]

Zebrafish Embryo (96-h

LC₅₀)

0.23 mg/L [3] Study details

in [3]

Other Organisms Bees (48-h contact

LD₅₀)

>100 µg/bee (practically non-toxic) [1]

Environmental
Fate

Soil Half-life ~60 days (moderately persistent) [1]

Soil Adsorption High; Kₒc of 510 (strongly adsorbed,

low leaching potential) [1]

Mobility in Water Low mobility; should not leach

significantly [1]

Detailed Experimental Protocols

For researchers looking to replicate or design related studies, here are the methodologies from key cited

papers.

1. Protocol: Zebrafish Embryo Toxicity and Cardiotoxicity [3] This study investigated the developmental

and cardiac toxicity of QpE on zebrafish embryos.

Test Organism: Zebrafish (Danio rerio) embryos.
Test Substance: Quizalofop-P-ethyl (≥98% purity).

Exposure Design:
Embryos were exposed to 0.10, 0.20, 0.30, 0.40, and 0.50 mg/L of QpE for 120 hours post-

fertilization (hpf).
The LC₅₀ at 96 hpf was determined to be 0.23 mg/L.
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Endpoint Assessments:
Lethality & Development: Mortality rate, hatching rate, and morphological defects were
monitored.

Cardiovascular Function: Heart morphology and performance (e.g., heart rate, pericardial
edema) were assessed.

Histopathology & Inflammation: Heart tissue was examined for structural changes and
inflammatory response (e.g., neutrophil infiltration).

Gene Expression: The expression levels of genes related to heart development (e.g., vmhc,
myh6) and inflammation (e.g., tnfa, il1b) were analyzed using qPCR. A protein-protein

interaction (PPI) network was constructed to explore connections between these genes.

The experimental workflow for this study is outlined below.

Zebrafish Embryo Collection

Exposure to QpE
(0.10 - 0.50 mg/L for 120 h)

Lethality & Developmental
Assessment

Cardiovascular
Morphology & Function

Histopathological
Examination

Gene Expression Analysis
(Heart & Inflammation)

PPI Network Analysis

Cardiotoxicity & Inflammatory
Response Identified

Click to download full resolution via product page

Experimental workflow for zebrafish embryo toxicity study

2. Protocol: Cytotoxicity and Oxidative Stress in Human Cells [2] This study compared the toxicity of

herbicide active ingredients, including QpE, to their commercial formulations in human cell lines.
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Cell Lines: Human hepatoma HepG2 cells and immortalised human fibroblasts.

Test Substances: QpE active ingredient and its commercial formulation, Targa Super.
Cytotoxicity Assay (MTT Assay):

Cells were exposed to a range of concentrations of the test substances.
After exposure, MTT solution was added, and the resulting formazan crystals were dissolved.

The absorbance was measured to determine cell viability (IC₅₀ values were calculated).
Oxidative Stress Measurement (DCFDA Assay):

Cells were loaded with a fluorescent probe (DCFH-DA).
Upon exposure to ROS, the probe becomes fluorescent. Fluorescence intensity was measured

to quantify ROS generation.
Mechanistic Toxicity (ToxTracker Assay):

This assay uses mouse embryonic stem cells with fluorescent reporters for specific pathways.
Cells were exposed to QpE and Targa Super, and activation of reporters for oxidative stress

and the unfolded protein response was monitored.

The logical flow for the cellular toxicity assessment is as follows.

Culture Human Cells
(HepG2, Fibroblasts)

Exposure to:
QpE Active Ingredient

OR
Targa Super Formulation

MTT Assay
(Cell Viability)

DCFDA Assay
(ROS Detection)

ToxTracker Assay
(Mechanism Screening)

Formulation More
Cytotoxic

Oxidative Stress
Induced

Unfolded Protein
Response Induced

Click to download full resolution via product page

Logical flow of cellular toxicity assessment
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Key Conclusions for Risk Assessment

Formulation vs. Active Ingredient: The commercial formulation Targa Super was more cytotoxic
than quizalofop-P-ethyl alone in human cell models [2]. This underscores the importance of

evaluating full formulations in regulatory risk assessments, not just active ingredients.
Aquatic Hazard: QpE is highly toxic to fish, with a 96-hour LC₅₀ in bluegill sunfish as low as 0.46

mg/L [1]. The zebrafish embryo LC₅₀ of 0.23 mg/L and the observed cardiotoxicity [3] confirm a
significant risk to aquatic vertebrates.

Mechanisms of Action: Beyond its primary mode of action in plants (ACCase inhibition), QpE
induces oxidative stress and an unfolded protein response in mammalian cells [2]. In zebrafish, it

disrupts the expression of genes critical for heart development and triggers inflammation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. QUIZALOFOP-P-ETHYL - EXTOXNET PIP [extoxnet.orst.edu]

2. Cytotoxicity Mechanisms of Eight Major Herbicide Active ... [pmc.ncbi.nlm.nih.gov]

3. Quizalofop-P-ethyl induced developmental toxicity and ... [sciencedirect.com]

To cite this document: Smolecule. [Quizalofop-P toxicity and ecotoxicity profile]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b001433#quizalofop-p-toxicity-and-

ecotoxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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